methyl 1-isocyanatocyclopentane-1-carboxylate
Overview
Description
Methyl 1-isocyanatocyclopentane-1-carboxylate (MIIC) is a small organic molecule that has been used in a variety of scientific research applications. MIIC is a versatile compound that can be used as a starting material for the synthesis of other compounds, as a reaction intermediate in organic synthesis, and as a tool for studying the effects of small molecules on biological systems.
Scientific Research Applications
Methyl 1-isocyanatocyclopentane-1-carboxylate has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of other compounds, as a reaction intermediate in organic synthesis, and as a tool for studying the effects of small molecules on biological systems. methyl 1-isocyanatocyclopentane-1-carboxylate has been used in studies of enzyme inhibition, protein-ligand interactions, and drug design. It has also been used to investigate the mechanism of action of drugs and to study the effects of small molecules on cell signaling pathways.
Mechanism of Action
The mechanism of action of methyl 1-isocyanatocyclopentane-1-carboxylate is not fully understood. However, it is believed that methyl 1-isocyanatocyclopentane-1-carboxylate binds to proteins and enzymes and modulates their activity. It has been shown to bind to and inhibit the activity of enzymes involved in cell signaling pathways, such as protein kinases and phosphatases. It also binds to and activates G-protein coupled receptors, which are involved in a variety of cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 1-isocyanatocyclopentane-1-carboxylate have not been extensively studied. However, it has been shown to inhibit the activity of certain enzymes involved in cell signaling pathways, such as protein kinases and phosphatases. It has also been shown to activate G-protein coupled receptors, which are involved in a variety of cellular processes. In addition, methyl 1-isocyanatocyclopentane-1-carboxylate has been shown to have an effect on the expression of certain genes involved in cell differentiation and development.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 1-isocyanatocyclopentane-1-carboxylate in laboratory experiments include its low cost, ease of synthesis, and ability to modulate the activity of proteins and enzymes. The main limitation of using methyl 1-isocyanatocyclopentane-1-carboxylate in laboratory experiments is its lack of specificity. It binds to and modulates the activity of a wide range of proteins and enzymes, which can make it difficult to study the effects of specific proteins or enzymes.
Future Directions
The potential future directions for research on methyl 1-isocyanatocyclopentane-1-carboxylate include further studies of its mechanism of action and biochemical and physiological effects. In addition, further research could be done to develop more specific inhibitors of proteins and enzymes, as well as to develop novel therapeutic agents based on methyl 1-isocyanatocyclopentane-1-carboxylate. Other potential future directions include the development of methyl 1-isocyanatocyclopentane-1-carboxylate-based imaging agents and the use of methyl 1-isocyanatocyclopentane-1-carboxylate as a tool for studying the effects of small molecules on biological systems.
Synthesis Methods
Methyl 1-isocyanatocyclopentane-1-carboxylate can be synthesized by the reaction of cyclopentanecarboxylic acid with 1-chloro-2,2,2-trifluoroethyl isocyanate in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent such as dichloromethane or tetrahydrofuran at room temperature. The reaction is usually complete within a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 1-isocyanatocyclopentane-1-carboxylate can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Cyclopentanone", "Methyl chloroformate", "Sodium azide", "Sodium hydride", "Chlorine gas", "Sodium bicarbonate", "Methanol", "Diethyl ether", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Conversion of cyclopentanone to cyclopentanone oxime using sodium azide and sodium hydride in methanol.", "Step 2: Chlorination of cyclopentanone oxime using chlorine gas in acetic acid to form 1-chlorocyclopentanone oxime.", "Step 3: Reaction of 1-chlorocyclopentanone oxime with sodium azide in methanol to form 1-azidocyclopentanone oxime.", "Step 4: Conversion of 1-azidocyclopentanone oxime to methyl 1-azidocyclopentanecarboxylate using methyl chloroformate in diethyl ether.", "Step 5: Conversion of methyl 1-azidocyclopentanecarboxylate to methyl 1-isocyanatocyclopentane-1-carboxylate using sodium bicarbonate in methanol.", "Step 6: Purification of the final product using hydrochloric acid and water." ] } | |
CAS RN |
1486485-18-0 |
Product Name |
methyl 1-isocyanatocyclopentane-1-carboxylate |
Molecular Formula |
C8H11NO3 |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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